Cas no 2089707-31-1 (2-amino-2-{5-bromopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetamide)

• Product Name: 2-amino-2-{5-bromopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetamide
• CAS No: 2089707-31-1
• MF: C₈H₈BrN₅O
• MW: 270.086019515991
• CID: 4636705
• Update Time: 2025-10-29

2-amino-2-{5-bromopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[2,1-f][1,2,4]triazine-2-acetamide, α-amino-5-bromo-
• 2-amino-2-{5-bromopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetamide

• Inchi： 1S/C8H8BrN5O/c9-4-1-2-14-5(4)3-12-8(13-14)6(10)7(11)15/h1-3,6H,10H2,(H2,11,15)
• InChI Key： RNBRSWZQCUDDJH-UHFFFAOYSA-N
• SMILES： BrC1C=CN2N=C(C(N)C(=O)N)N=CC=12

Additional information on 2-amino-2-{5-bromopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetamide

Comprehensive Overview of 2-amino-2-{5-bromopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetamide (CAS No. 2089707-31-1)

The compound 2-amino-2-{5-bromopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetamide (CAS No. 2089707-31-1) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its unique pyrrolo[2,1-f][1,2,4]triazine core and acetamide functional group, this compound serves as a valuable building block for the synthesis of novel bioactive molecules. Researchers are particularly interested in its potential applications as a kinase inhibitor scaffold, given the rising demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the scientific community has shown growing interest in 5-bromopyrrolo[2,1-f][1,2,4]triazine derivatives, with many studies focusing on their structure-activity relationships (SAR). The presence of both amino and acetamide moieties in this compound provides multiple sites for further chemical modifications, making it a versatile intermediate in pharmaceutical research. Computational chemistry studies suggest that the bromine atom at the 5-position significantly influences the compound's electronic properties and binding affinity to biological targets.

The synthesis of CAS 2089707-31-1 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Analytical characterization using techniques such as HPLC, NMR, and mass spectrometry confirms the compound's structural integrity. Stability studies indicate that proper storage conditions (typically -20°C under inert atmosphere) are crucial for maintaining the compound's quality over time.

From a drug discovery perspective, this compound's molecular weight (approximately 285.1 g/mol) and lipophilicity (predicted LogP ~1.2) place it within the desirable range for potential drug candidates. Its hydrogen bond donor/acceptor profile suggests good membrane permeability, while the aromatic system contributes to π-π stacking interactions with biological targets. These properties make it particularly interesting for researchers investigating small molecule inhibitors of protein-protein interactions.

The pharmaceutical industry's current focus on personalized medicine and targeted drug delivery has increased demand for specialized building blocks like 2-amino-2-{5-bromopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetamide. Many research groups are exploring its potential in developing next-generation therapeutics for conditions where traditional treatment approaches have shown limitations. The compound's unique structure offers opportunities for creating selective inhibitors with improved safety profiles.

In the context of green chemistry initiatives, synthetic routes for this compound are being optimized to reduce environmental impact. Researchers are investigating catalytic methods and atom-economical processes to improve the sustainability of its production. These efforts align with the pharmaceutical industry's broader commitment to sustainable drug development practices.

Quality control of CAS 2089707-31-1 involves rigorous testing for impurities and byproducts. Advanced analytical techniques like UHPLC-MS and chiral chromatography ensure batch-to-batch consistency, which is critical for reliable research outcomes. The compound's spectral data (including characteristic NMR peaks and mass fragmentation patterns) serve as important references for researchers working with this material.

As the field of computational drug design advances, molecular modeling studies of this compound and its derivatives are becoming increasingly sophisticated. Virtual screening approaches help identify potential biological targets, while molecular dynamics simulations provide insights into binding modes and conformational flexibility. These computational tools accelerate the discovery process and reduce experimental costs.

The patent landscape surrounding pyrrolotriazine derivatives continues to expand, with several pharmaceutical companies investigating their therapeutic potential. While 2-amino-2-{5-bromopyrrolo[2,1-f][1,2,4]triazin-2-yl}acetamide itself may not be patented, many structurally related compounds are protected intellectual property, highlighting the commercial value of this chemical class.

In academic settings, this compound serves as an excellent teaching tool for advanced organic chemistry courses, demonstrating concepts such as heterocyclic synthesis, protecting group strategies, and structure determination. Its complex structure challenges students to apply multiple spectroscopic techniques for complete characterization.

Future research directions for this compound may include exploration of its metal complexation properties, development of fluorescent analogs for biological imaging, or creation of bifunctional molecules for targeted drug delivery. The versatility of its chemical structure ensures it will remain relevant in various scientific disciplines for years to come.